2-Acetyl-1-benzofuran-6-carboxylic acid
Cat. No. B8438786
M. Wt: 204.18 g/mol
InChI Key: PQXDKLNPHKARDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COC(=O)c1ccc2cc(C(C)=O)oc2c1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([CH3:2])(=[O:3])[c:4]1[o:5][c:6]2[c:7]([cH:8]1)[cH:9][cH:10][c:11]([C:13](=[O:14])[O:15][CH3:16])[cH:12]2.[CH3:19][OH:20].[Na+:18].[OH-:17].[OH2:21]>>[C:1]([CH3:2])(=[O:3])[c:4]1[o:5][c:6]2[c:7]([cH:8]1)[cH:9][cH:10][c:11]([C:13](=[O:14])[OH:15])[cH:12]2
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Inputs
Step One
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Name
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COC(=O)c1ccc2cc(C(C)=O)oc2c1
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
|
COC(=O)c1ccc2cc(C(C)=O)oc2c1
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CO
|
|
Name
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|
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
[OH-]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
|
|
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Type
|
product
|
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Smiles
|
CC(=O)c1cc2ccc(C(=O)O)cc2o1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
